5-(Ethoxymethyl)-3-pentyloxolan-2-one

• CAS No.: 61103-81-9
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 5-(ethoxymethyl)-3-pentyloxolan-2-one
• InChI: InChI=1S/C12H22O3/c1-3-5-6-7-10-8-11(9-14-4-2)15-12(10)13/h10-11H,3-9H2,1-2H3
• InChI Key: STIVMMZUDIYNJD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CC(OC1=O)COCC

Description

5-(Ethoxymethyl)-3-pentyloxolan-2-one is a γ-lactone derivative characterized by a five-membered oxolan-2-one (cyclic ester) ring. The compound features an ethoxymethyl group (-CH₂-O-C₂H₅) at the 5-position and a pentyl chain (-C₅H₁₁) at the 3-position of the lactone ring.

Comparison with Similar Compounds

Key Comparisons :

Substituent Effects on Volatility and Solubility: The ethoxymethyl group in 5-(Ethoxymethyl)-3-pentyloxolan-2-one likely enhances solubility in polar solvents compared to purely alkyl-substituted lactones like 5-pentyloxolan-2-one (nonalactone). In contrast, 5-(3,3-dichloroprop-2-enyl)-5-methyloxolan-2-one () exhibits chlorinated substituents, which may confer biocidal properties similar to piperonyl butoxide (PBO), a synergist in pesticides.

Synthetic Pathways :

• γ-Lactones are often synthesized via cyclization of hydroxy acids or through reactions involving dioxane and triethylamine (as in ). The ethoxymethyl group could be introduced via etherification or alkylation steps.

Functional Applications: Alkyl-substituted lactones (e.g., nonalactone) are prized in flavor industries, whereas ethoxymethyl or aromatic derivatives (e.g., 1-(Ethoxymethyl)-2-methoxybenzene) dominate perfumery due to their complex odor profiles. Halogenated derivatives (e.g., ) are niche in agrochemicals, leveraging their reactivity and stability.

Research Findings and Implications

• Fragrance and Flavor Industry : The ethoxymethyl group’s polar nature may reduce volatility compared to purely alkyl lactones, making 5-(Ethoxymethyl)-3-pentyloxolan-2-one suitable for long-lasting fragrances. This aligns with trends observed in 1-(Ethoxymethyl)-2-methoxybenzene, which exhibits >48-hour tenacity.
• Biomass-Derived Synthesis : highlights biomass gasification as a route to syngas, which could provide feedstock (e.g., furans or alcohols) for synthesizing such lactones sustainably.
• Structural-Activity Relationships : The dichloropropenyl group in ’s compound underscores how electron-withdrawing substituents can enhance pesticidal efficacy, whereas electron-donating groups (e.g., ethoxymethyl) favor sensory applications.

Q & A

Q. Basic

• NMR Spectroscopy : 1H and 13C NMR identify substituent positions (e.g., ethoxymethyl protons at δ 3.4–3.6 ppm and pentyl chain integration ).
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., C11H18O3: expected [M+H]+ = 199.13) .
• Chromatography : HPLC with UV detection (λ = 210–230 nm) monitors purity, while GC-MS detects volatile byproducts .

How can researchers resolve contradictions in reported spectroscopic data for this compound?

Advanced
Discrepancies in NMR or MS data may arise from stereoisomerism or solvent effects. Strategies include:

• 2D NMR (COSY, HSQC) : Resolve overlapping signals and assign stereochemistry .
• X-ray Crystallography : Determine absolute configuration (as applied to perhydronaphthalen-2-one derivatives ).
• Computational Modeling : Compare experimental and DFT-calculated chemical shifts .

What strategies improve synthetic yield while minimizing side-product formation?

Q. Advanced

• Catalyst Screening : Use Lewis acids (e.g., ZnCl2) to enhance lactonization efficiency .
• Microwave-Assisted Synthesis : Reduces reaction time and improves regioselectivity (e.g., 30% yield increase in oxolanone derivatives ).
• Inert Atmosphere : Prevents oxidation of sensitive ethoxymethyl groups .

How can enzyme inhibition studies be designed to evaluate its bioactivity?

Q. Advanced

• Target Selection : Prioritize enzymes with hydrophobic active sites (e.g., lipases or cytochrome P450) due to the compound’s lipophilic pentyl chain .
• Kinetic Assays : Measure IC50 values via fluorometric or colorimetric substrates (e.g., p-nitrophenyl esters for esterase inhibition ).
• Molecular Docking : Predict binding modes using software like AutoDock Vina, referencing crystallographic data from similar lactones .

How should researchers address conflicting reports on its biological activity?

Q. Advanced

• Dose-Response Curves : Establish reproducibility across multiple cell lines or in vitro systems.
• Metabolite Profiling : Identify active metabolites (e.g., hydroxylated derivatives) via LC-MS/MS .
• Comparative Studies : Benchmark against structurally related compounds like 5-(2,6-dimethylheptyl)-3-ethyloxolan-2-one .

What stability profiles must be considered for long-term storage?

Q. Basic

• Thermal Stability : Store at –20°C in amber vials to prevent degradation (similar to 5-acetylthiolan-3-one protocols ).
• Hydrolytic Sensitivity : Avoid aqueous buffers at pH > 8.0, as the oxolanone ring may hydrolyze .

How can computational modeling predict its interactions with biological targets?

Q. Advanced

• QSAR Models : Correlate substituent properties (e.g., logP, polar surface area) with activity .
• MD Simulations : Assess binding stability in lipid bilayers, leveraging the pentyl chain’s hydrophobicity .

What methodologies are recommended for impurity profiling?

Q. Advanced

• HPLC-DAD/ELSD : Detect trace impurities (e.g., unreacted precursors) with gradient elution (acetonitrile/water) .
• Synthesis of Reference Standards : Use EP-grade impurities (e.g., diastereomers or oxidized byproducts) for calibration .

How can structure-activity relationships (SAR) guide derivative design?

Q. Advanced

• Substituent Variation : Replace the ethoxymethyl group with methoxy or propoxy to modulate solubility .
• Ring Modification : Test tetrahydrofuran vs. tetrahydropyran analogs to assess ring size effects on bioactivity .